3-Fluoro-4-[[2-(3-fluorophenyl)acetyl]amino]benzoic acid

• IUPAC Name: 3-fluoro-4-[[2-(3-fluorophenyl)acetyl]amino]benzoic acid
• InChI: InChI=1S/C15H11F2NO3/c16-11-3-1-2-9(6-11)7-14(19)18-13-5-4-10(15(20)21)8-12(13)17/h1-6,8H,7H2,(H,18,19)(H,20,21)
• InChI Key: INSVPPSLVPGQAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CC(=O)NC2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C15H11F2NO3
• Molecular Weight: 291.25 g/mol

Description

3-Fluoro-4-[[2-(3-fluorophenyl)acetyl]amino]benzoic acid is a chemical compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). It is commonly known by its generic name, flurbiprofen, and is used to treat pain, inflammation, and fever.

Mechanism of Action

Flurbiprofen works by inhibiting the COX enzyme, which is responsible for the production of prostaglandins. Prostaglandins are molecules that cause pain and inflammation by sensitizing nerve endings and increasing blood flow to the affected area. By inhibiting the production of prostaglandins, flurbiprofen reduces pain and inflammation.
Biochemical and Physiological Effects:
Flurbiprofen has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of cytokines, which are molecules that play a role in the immune response. Flurbiprofen has also been shown to inhibit the formation of reactive oxygen species (ROS), which are molecules that can cause damage to cells and tissues.

Advantages and Limitations for Lab Experiments

Flurbiprofen has a number of advantages and limitations for lab experiments. One advantage is that it is readily available and relatively inexpensive. It is also well-studied, with a large body of literature on its properties and effects. One limitation is that it can have off-target effects, as it inhibits not only COX but also other enzymes. This can make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on flurbiprofen. One area of interest is its potential use in the treatment of Alzheimer's disease. Another area of interest is its effects on the immune system, particularly its ability to modulate the production of cytokines. Further research is also needed to better understand its off-target effects and how they may impact its use as a research tool.

Synthesis Methods

Flurbiprofen can be synthesized by the reaction of 3-fluoroaniline with ethyl 2-(3-fluorophenyl)acetate in the presence of a base such as sodium hydride. This reaction produces 3-fluoro-4-(2-(3-fluorophenyl)acetyl)aniline, which is then converted to flurbiprofen by reacting it with 4-chlorobenzoic acid in the presence of a dehydrating agent such as thionyl chloride.

Scientific Research Applications

Flurbiprofen has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins, a group of molecules that cause pain and inflammation. Flurbiprofen is also being investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to reduce the accumulation of beta-amyloid plaques in the brain.